1-[3-(1-Methylpyrazol-4-yl)-8-azabicyclo[3.2.1]octan-8-yl]prop-2-en-1-one

• IUPAC Name: 1-[3-(1-methylpyrazol-4-yl)-8-azabicyclo[3.2.1]octan-8-yl]prop-2-en-1-one
• InChI: InChI=1S/C14H19N3O/c1-3-14(18)17-12-4-5-13(17)7-10(6-12)11-8-15-16(2)9-11/h3,8-10,12-13H,1,4-7H2,2H3
• InChI Key: ZSPHZIVKKKMELH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2CC3CCC(C2)N3C(=O)C=C
• Molecular Formula: C14H19N3O
• Molecular Weight: 245.32 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves the construction of the 8-azabicyclo[3.2.1]octane scaffold, which is the central core of the family of tropane alkaloids. This process has attracted attention from many research groups worldwide due to the wide array of interesting biological activities displayed by tropane alkaloids. The synthesis usually relies on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold.

Molecular Structure Analysis

The molecular structure of this compound is characterized by an 8-azabicyclo[3.2.1]octane scaffold, which is the central core of the family of tropane alkaloids. This structure is known to display a wide array of interesting biological activities.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound are complex and involve the enantioselective construction of an acyclic starting material. This allows the stereocontrolled formation of the bicyclic scaffold, which is a key feature of the compound’s molecular structure.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the search results, compounds with similar structures are known to have significant biological activities. For example, many pro-inflammatory cytokines signal through the Janus kinase (JAK)/Signal transducer and activator of transcription (STAT) pathway. JAK1 is important for the γ-common chain cytokines, interleukin (IL)-6, and type-I interferon (IFN) family, while TYK2 in addition to type-I IFN signaling also plays a role in IL-23 and IL-12 signaling.

Safety and Hazards

The safety and hazards associated with this compound are not specified in the search results. As it is used for research purposes, it is likely that standard laboratory safety procedures should be followed when handling this compound.

Future Directions

The future directions for research on this compound could involve further exploration of its biological activities and potential applications. Given the interesting biological activities displayed by compounds with similar structures, this compound could be a valuable subject for future research.